Cas no 14201-41-3 (4,7-dimethoxy-2,3-dimethyl-1H-Indole)

• Product name: 4,7-dimethoxy-2,3-dimethyl-1H-Indole
• CAS No: 14201-41-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253
• CID: 903376
• PubChem ID: 266598

4,7-dimethoxy-2,3-dimethyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethoxy-2,3-dimethyl-1H-Indole
• 2,3-Dimethyl-4,7-dimethoxyindol
• 4,7-Dimethoxy-2,3-dimethyl-indol
• 4,7-dimethoxy-2,3-dimethylindole
• 4,7-dimethoxy-2,3-dimethyl-indole
• AC1L6GEC
• AC1Q568V
• AR-1F8824
• CTK0I3039
• HMS2885J23
• NCIOpen2_007237
• NSC105319
• MLS000737245
• Q27186106
• DS-005163
• 14201-41-3
• SMR000528482
• CHEMBL1448309
• CHEBI:107773
• NSC-105319
• DTXSID00295752

• Inchi： InChI=1S/C12H15NO2/c1-7-8(2)13-12-10(15-4)6-5-9(14-3)11(7)12/h5-6,13H,1-4H3
• InChI Key： TXUCJSRUALPKHM-UHFFFAOYSA-N
• SMILES： CC1=C(NC2=C(C=CC(=C12)OC)OC)C

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25